Cas no 1806516-79-9 (5-Hydroxymethyl-1H-benzimidazole-7-sulfonyl chloride)

• Product Name: 5-Hydroxymethyl-1H-benzimidazole-7-sulfonyl chloride
• CAS No: 1806516-79-9
• MF: C₈H₇ClN₂O₃S
• MW: 246.670779466629
• CID: 4825032
• Update Time: 2025-06-11

5-Hydroxymethyl-1H-benzimidazole-7-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxymethyl-1H-benzimidazole-7-sulfonyl chloride

• Inchi： 1S/C8H7ClN2O3S/c9-15(13,14)7-2-5(3-12)1-6-8(7)11-4-10-6/h1-2,4,12H,3H2,(H,10,11)
• InChI Key： JAPTXCWBOGZXNO-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(CO)=CC2=C1N=CN2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 329
• XLogP3: 0.6
• Topological Polar Surface Area: 91.4

Additional information on 5-Hydroxymethyl-1H-benzimidazole-7-sulfonyl chloride

Introduction to 5-Hydroxymethyl-1H-benzimidazole-7-sulfonyl chloride (CAS No. 1806516-79-9)

5-Hydroxymethyl-1H-benzimidazole-7-sulfonyl chloride, identified by the chemical compound code CAS No. 1806516-79-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzimidazole family, a class of heterocyclic aromatic compounds known for their broad spectrum of biological activities. The structural features of 5-Hydroxymethyl-1H-benzimidazole-7-sulfonyl chloride, particularly the presence of a hydroxymethyl group and a sulfonyl chloride moiety, make it a versatile intermediate in the synthesis of various bioactive molecules.

The sulfonyl chloride functional group in this compound is highly reactive and serves as a crucial electrophile in organic synthesis. It facilitates the introduction of sulfonamide functionalities into target molecules, which are widely recognized for their pharmacological properties. The hydroxymethyl group, on the other hand, provides a site for further chemical modifications, enabling the development of more complex structures. These characteristics make 5-Hydroxymethyl-1H-benzimidazole-7-sulfonyl chloride a valuable building block in drug discovery and development.

In recent years, there has been growing interest in benzimidazole derivatives due to their demonstrated efficacy in various therapeutic areas. Research has highlighted the potential of benzimidazole-based compounds as inhibitors of enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders. The unique structural motif of 5-Hydroxymethyl-1H-benzimidazole-7-sulfonyl chloride positions it as a key intermediate in the synthesis of novel therapeutic agents.

One of the most compelling aspects of 5-Hydroxymethyl-1H-benzimidazole-7-sulfonyl chloride is its role in the development of targeted therapies. The benzimidazole core is known to interact with biological targets such as proteins and nucleic acids, making it an ideal scaffold for designing molecules with specific biological activity. The sulfonyl chloride group enhances this capability by allowing for selective modifications that can fine-tune the pharmacokinetic and pharmacodynamic properties of the final drug product.

Recent studies have demonstrated the utility of 5-Hydroxymethyl-1H-benzimidazole-7-sulfonyl chloride in the synthesis of inhibitors targeting protein-protein interactions (PPIs). PPIs are critical mediators of many cellular processes and are often implicated in disease pathogenesis. By designing molecules that disrupt these interactions, researchers aim to develop treatments that modulate cellular behavior effectively. The reactivity of the sulfonyl chloride group allows for the introduction of sulfonamide linkages, which are known to be effective in binding to protein targets.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds like benzimidazoles in drug development. These compounds exhibit a wide range of biological activities and are often incorporated into drugs due to their stability and bioavailability. 5-Hydroxymethyl-1H-benzimidazole-7-sulfonyl chloride stands out as a particularly promising intermediate due to its ability to undergo multiple transformations while retaining its core structural integrity.

In addition to its applications in drug discovery, 5-Hydroxymethyl-1H-benzimidazole-7-sulfonyl chloride has found utility in materials science and agrochemical research. Its reactivity makes it a valuable precursor for synthesizing advanced materials with specialized properties. Furthermore, its ability to form stable complexes with metal ions suggests potential applications in catalysis and coordination chemistry.

The synthesis of 5-Hydroxymethyl-1H-benzimidazole-7-sulfonyl chloride typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. These synthetic strategies often incorporate modern techniques such as flow chemistry and microwave-assisted synthesis, which enhance efficiency and scalability.

The safety profile of 5-Hydroxymethyl-1H-benzimidazole-7-sulfonyl chloride is another critical consideration in its application. While sulfonyl chlorides can be reactive, proper handling procedures ensure that researchers can work with this compound safely under controlled conditions. Detailed protocols for storage, handling, and disposal are essential to minimize risks associated with its use.

As research continues to uncover new biological activities and therapeutic applications for benzimidazole derivatives, the demand for high-quality intermediates like 5-Hydroxymethyl-1H-benzimbidazole-7-sulfonyl chloride is expected to grow. Collaborative efforts between academia and industry will be crucial in advancing our understanding of this compound's potential and developing innovative solutions based on its unique properties.

In conclusion, 5-Hydroxymethyl-1H-benzimidazole-7-sulfonyl chloride (CAS No. 1806516-79-9) is a multifunctional compound with significant applications in pharmaceutical research and development. Its structural features enable diverse chemical modifications, making it an indispensable tool for synthesizing bioactive molecules targeting various diseases. As our understanding of benzimidazoles continues to evolve, so too will the applications and importance of this remarkable compound.